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Compound of Interest

Compound Name: 3-Ethylphenylboronic acid-d5

Cat. No.: B15553579 Get Quote

For immediate release

This guide provides essential, step-by-step procedures for the safe handling and disposal of 3-
Ethylphenylboronic acid-d5, ensuring the safety of laboratory personnel and environmental

protection. Researchers, scientists, and drug development professionals are advised to adhere

to these protocols to minimize risks and ensure regulatory compliance.

Immediate Safety and Hazard Information
3-Ethylphenylboronic acid-d5 and related boronic acid compounds are classified as

hazardous materials. Key safety considerations include:

Toxicity: Harmful if swallowed.[1][2]

Environmental Hazards: Avoid release to the environment. Do not empty into drains.[1][2][3]

This substance can be harmful to aquatic life.

Personal Protective Equipment (PPE): When handling 3-Ethylphenylboronic acid-d5,

always wear appropriate PPE, including chemical-resistant gloves, protective clothing, and

eye/face protection.[4][5][6] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[2][4]
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The following table summarizes key quantitative data for phenylboronic acids. Note that

specific data for the deuterated ethylphenyl variant may not be fully available, so data for the

parent compounds are provided for guidance.

Property Value Source

Molecular Formula C₈H₆D₅BO₂
[1][2][7] (for Phenylboronic

acid-d5)

Molar Mass ~155 g/mol Inferred

Acute Oral Toxicity (LD50) Rat: 132 mg/kg [4] (for 1,10-Phenanthroline)

Melting Point 216 - 219 °C / 421 - 426 °F (for Phenylboronic acid)

Storage Temperature 15 – 25 °C [1]

Step-by-Step Disposal Protocol
The proper disposal of 3-Ethylphenylboronic acid-d5 is critical for laboratory safety and

environmental responsibility. The following protocol outlines the necessary steps for the

disposal of the chemical waste and its empty containers.

Part 1: Disposal of Unused or Waste 3-
Ethylphenylboronic Acid-d5

Waste Characterization: All chemical waste must be properly characterized. 3-
Ethylphenylboronic acid-d5 waste should be classified as a hazardous solid organic

waste.[4]

Waste Segregation: Do not mix this waste with other waste streams.[4] It is incompatible with

strong oxidizing agents and strong acids.[4][5]

Packaging Waste:

Place the solid waste into a suitable, labeled container made of a compatible material with

a tightly fitting cap.[4]

The container must be kept closed at all times except when adding waste.[4][8]
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Clearly label the container with "Hazardous Waste" and the full chemical name: "3-
Ethylphenylboronic acid-d5".[4]

Storage: Store the hazardous waste container in a designated, well-ventilated area, away

from incompatible materials.

Final Disposal: Arrange for the collection of the hazardous waste by a certified hazardous

waste disposal facility. Do not dispose of this chemical down the drain or in the regular trash.

[2][4]

Part 2: Decontamination and Disposal of Empty
Containers
Empty containers of 3-Ethylphenylboronic acid-d5 must be properly decontaminated before

disposal to ensure the safety of support staff and prevent environmental contamination.[4]

Initial Rinse (to be collected as hazardous waste):

Rinse the container three times with a suitable solvent.[9] Given the solubility of similar

compounds, acetone or ethanol are appropriate choices.[4]

The first rinseate must be collected and disposed of as hazardous waste.[4] Transfer this

rinseate to your hazardous waste container for 3-Ethylphenylboronic acid-d5.

Subsequent rinses may also need to be collected depending on local regulations.

Drying: Allow the rinsed container to air dry completely in a well-ventilated area, such as a

chemical fume hood.[9]

Final Disposal of the Container:

Once the container is clean and dry, deface or remove the original label.[4][9]

The decontaminated container can then be disposed of in the regular laboratory glassware

or plastic recycling, as appropriate for your institution.[4]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethylphenylboronic acid-d5 and its containers.

Waste 3-Ethylphenylboronic acid-d5 Empty Container

Characterize as
Hazardous Waste

Segregate from
Incompatible Materials

Package in Labeled,
Compatible Container

Dispose via Certified
Hazardous Waste Facility

Triple Rinse with
Appropriate Solvent

Collect First Rinseate
as Hazardous Waste

Air Dry Container
in Ventilated Area

Deface Original
Label

Dispose in Regular
Lab Glassware/Plastic

Start: Disposal of
3-Ethylphenylboronic acid-d5

Click to download full resolution via product page

Caption: Disposal workflow for 3-Ethylphenylboronic acid-d5.
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Disclaimer: This document provides guidance on the proper disposal of 3-Ethylphenylboronic
acid-d5. Always consult your institution's specific safety and disposal protocols, as well as local

and national regulations. In all cases of doubt, or when symptoms persist after exposure, seek

medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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